Cas no 111396-81-7 (Propanoic acid,2-methyl-2-(3-pentadecylphenoxy)-)

• Product Name: Propanoic acid,2-methyl-2-(3-pentadecylphenoxy)-
• CAS No: 111396-81-7
• MF: C₂₅H₄₂O₃
• MW: 390.599188327789
• CID: 139759
• PubChem ID: 3066832
• Update Time: 2025-04-19

Propanoic acid,2-methyl-2-(3-pentadecylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-2-(3-pentadecylphenoxy)-
• 2-methyl-2-(3-pentadecylphenoxy)propanoic acid
• Propanoic acid, 2-methyl-2-(3-pentadecylphenoxy)-
• LDT409
• LDT-409
• BDBM50603423
• DTXSID00149640
• 111396-81-7
• BRN 4511318
• alpha-(3-Pentadecylphenoxy)isobutyric acid
• SCHEMBL10625909
• CHEMBL5187974
• GLXC-25287

• Inchi： 1S/C25H42O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18-22-19-17-20-23(21-22)28-25(2,3)24(26)27/h17,19-21H,4-16,18H2,1-3H3,(H,26,27)
• InChI Key： SQSAOEAQCNWNBE-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)(C)C)C1=CC=CC(=C1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 390.31356
• Monoisotopic Mass: 390.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives